1-(4-Tert-butylphenoxy)-3-fluorobenzene

• Molecular Formula: C16H17FO
• Molecular Weight: 244.30 g/mol
• IUPAC Name: 1-tert-butyl-4-(3-fluorophenoxy)benzene
• InChI: InChI=1S/C16H17FO/c1-16(2,3)12-7-9-14(10-8-12)18-15-6-4-5-13(17)11-15/h4-11H,1-3H3
• InChI Key: RXBLIYUVESYIKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)OC2=CC(=CC=C2)F

Description

1-(4-Tert-butylphenoxy)-3-fluorobenzene is a fluorinated aromatic compound characterized by a benzene ring substituted with a fluorine atom at the meta position and a 4-tert-butylphenoxy group. The tert-butyl group provides steric bulk and lipophilicity, while the fluorine atom enhances electronic effects, influencing reactivity and stability. This compound is utilized in organic synthesis, materials science, and pharmaceutical research due to its unique balance of steric and electronic properties .

Comparison with Similar Compounds

Substituent-Type Variations

Compound Name	Molecular Formula	Key Features	Applications/Reactivity	References
1-(4-Tert-butylphenoxy)-3-fluorobenzene	C₁₆H₁₇FO	- Tert-butylphenoxy (steric bulk) + fluorine (electron-withdrawing)	High stability in harsh conditions; used as intermediates in polymer synthesis and drug design.
1-(4-Bromobutyl)-3-fluorobenzene	C₁₀H₁₂BrF	- Bromine (leaving group) + fluorine	Reactive in nucleophilic substitutions; applied in cross-coupling reactions.
1-(3-Bromopropyl)-3-fluorobenzene	C₉H₁₀BrF	- Bromopropyl chain (flexibility) + fluorine	Moderate cytotoxicity; used in antimicrobial studies.
1-(Benzyloxy)-3-fluorobenzene	C₁₃H₁₁FO	- Benzyloxy (electron-donating) + fluorine	Enhanced meta-directing effects in electrophilic substitutions; pharmaceutical precursor.

Key Insights :

• Fluorine’s Role : Fluorine increases stability and directs reactivity in electrophilic substitutions. For example, 1-(Benzyloxy)-3-fluorobenzene exhibits higher meta selectivity compared to chloro analogs due to fluorine’s electron-withdrawing nature .
• Steric Effects : The tert-butyl group in the target compound reduces rotational freedom and enhances thermal stability compared to linear alkyl chains (e.g., bromobutyl) .

Substituent-Position Variations

Compound Name	Substituent Position	Key Differences
1-(4-Tert-butylphenoxy)-3-fluorobenzene	Fluorine at C3	Optimal balance of steric and electronic effects for synthetic versatility.
1-(4-Tert-butylphenoxy)-4-fluorobenzene	Fluorine at C4	Altered electronic distribution; may reduce meta-directing efficiency.
1-(3-Tert-butylphenoxy)-5-fluorobenzene	Tert-butyl at C3	Increased steric hindrance at ortho positions; lower solubility in polar media.

Key Insights :

• Positional Effects : Fluorine at C3 (meta) in the target compound optimizes electronic effects for reactions like nitration or sulfonation, whereas para-fluorine analogs show reduced directing capabilities .

Functional Group Variations

Compound Name	Functional Group	Impact on Properties
1-(4-Tert-butylphenoxy)-3-fluorobenzene	Phenoxy + fluorine	Combines steric bulk with polarizability; suitable for catalytic applications.
1-(4-Tert-butylphenylthio)-3-fluorobenzene	Thioether instead of ether	Higher nucleophilicity but lower oxidative stability.
1-(4-Tert-butylphenoxy)-3-nitrobenzene	Nitro instead of fluorine	Stronger electron-withdrawing effects; higher reactivity in reductions.

Key Insights :

• Functional Group Trade-offs : Replacing the ether linkage with a thioether (e.g., in phenylthio analogs) increases nucleophilicity but compromises oxidative stability . Nitro groups, while highly electron-withdrawing, make compounds more sensitive to reductive conditions compared to fluorine .

Key Insights :

• The tert-butyl group in the target compound improves lipophilicity, aiding in cellular uptake, while fluorine fine-tunes binding specificity .

Key Insights :

• Fluorine’s electronegativity and the tert-butyl group’s bulk synergize to enhance thermal and chemical resistance in polymers .